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Compound of Interest

Compound Name: Proflavine Sulfate

CAS No.: 553-30-0

Cat. No.: B1218852

Get Quote

Welcome to the technical support center for proflavine sulfate. This guide is designed for

researchers, scientists, and drug development professionals who may encounter challenges

with the solubility and handling of this compound. Here, we provide in-depth, field-proven

insights and practical solutions to common issues, ensuring the integrity and success of your

experiments.

Introduction to Proflavine Sulfate
Proflavine, also known as 3,6-diaminoacridine, is an acridine dye derivative widely used as a

topical antiseptic and a fluorescent staining agent for cell nuclei.[1][2] It functions as a DNA

intercalator, which accounts for its bacteriostatic and mutagenic properties.[1][2] Proflavine is

typically supplied as a hemisulfate salt to improve its stability and solubility.[3][4] Despite this,

achieving complete and stable dissolution can be challenging. This guide will address these

issues in a direct question-and-answer format.

Physicochemical Properties of Proflavine Sulfate
A clear understanding of proflavine sulfate's properties is the first step in troubleshooting. The

following table summarizes its key physicochemical characteristics.
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Property Value Source

Chemical Formula C₂₆H₂₄N₆O₄S [1]

Molecular Weight 516.6 g/mol [1]

Appearance
Orange-yellow to red,

hygroscopic needles/powder
[5][6]

pKa 9.7 [5][6]

Solubility in Water
3.3 mg/mL (1 part in 300 parts

cold water) to 10 mg/mL
[1][5]

~1000 mg/mL (1 part in 1 part

boiling water)
[5]

Solubility in DMSO ≥10.8 mg/mL [7]

Solubility in Ethanol Slightly soluble/Insoluble [5][7]

Insoluble in Benzene, Ether, Chloroform [5][6]

Frequently Asked Questions & Troubleshooting
This section addresses common problems encountered during the preparation of proflavine
sulfate solutions.

Q1: I'm struggling to dissolve proflavine sulfate in water
at the concentration stated on the datasheet. Why is this
happening?
This is a frequent issue that can be attributed to several factors. The reported aqueous

solubility of proflavine sulfate varies, and achieving the higher end of the concentration range

(e.g., 10 mg/mL) often requires specific conditions.

Causality: Proflavine is a planar, aromatic molecule prone to stacking and aggregation in

aqueous solutions, which significantly limits its solubility. Furthermore, as a weak base (pKa

9.7), its solubility is highly dependent on the pH of the solvent.[5]
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Troubleshooting Steps:

Verify the pH of your water: Deionized water can have a slightly acidic pH due to dissolved

CO₂. The protonated form of proflavine at lower pH is more soluble. If your water is neutral or

slightly basic, the solubility will be lower.

Gentle Heating: Proflavine sulfate's solubility dramatically increases with temperature. It is

soluble in 300 parts of cold water (~3.3 mg/mL) but in only 1 part of boiling water (~1 g/mL).

[5] Warming the solution to 50-60°C can significantly improve dissolution.

Mechanical Agitation: Continuous stirring, vortexing, or sonication can help break up

aggregates and increase the rate of dissolution.

Q2: Can I adjust the pH to improve the solubility of
proflavine sulfate?
Yes, adjusting the pH can be an effective strategy.

Expertise & Experience: Since proflavine has a pKa of 9.7, it will be more protonated and thus

more soluble in acidic conditions.[5] A 0.1% aqueous solution of proflavine sulfate has a pH of

approximately 2.5.[5] If you are preparing a more concentrated solution, you may need to add a

small amount of acid (e.g., dilute HCl) to lower the pH and facilitate dissolution.[8] However,

you must consider the compatibility of the final pH with your experimental system (e.g., cell

culture).

Q3: My proflavine sulfate solution appears cloudy or has
formed a precipitate. What should I do?
A turbid or precipitated solution indicates that the proflavine sulfate has either come out of

solution or degraded.

Trustworthiness: It is strongly advised to discard any turbid solutions.[5] Using such a solution

will lead to inaccurate concentration and unreliable experimental results. The turbidity is likely

due to the aggregation of the proflavine molecules or the formation of less soluble degradation

products.

Prevention:
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Storage: Store stock solutions under refrigeration (4-8°C), where they are physically and

chemically stable for at least 12 months. At room temperature, solutions are only stable for

up to six months and may show increased turbidity over time.

Light Protection: Proflavine is light-sensitive and can be photo-activated, leading to the

generation of reactive oxygen species that can cause its degradation.[9] Always store

solutions in amber vials or protect them from light.

Filtration: After dissolution, filter the solution through a 0.22 µm syringe filter to remove any

undissolved particles or aggregates.

Q4: Is it better to use DMSO to prepare a stock solution?
For applications requiring higher concentrations or when aqueous solubility is a persistent

issue, DMSO is an excellent alternative solvent.

Expertise & Experience: Proflavine sulfate is readily soluble in DMSO at concentrations of at

least 10.8 mg/mL.[7] DMSO is a highly polar aprotic solvent that is very effective at dissolving

many organic compounds.[10]

Considerations:

Hygroscopicity: DMSO is hygroscopic. Use freshly opened or properly stored anhydrous

DMSO to prepare your stock solution, as absorbed water can affect the solubility of the

compound.[11]

Experimental Compatibility: Ensure that the final concentration of DMSO in your working

solution is compatible with your experimental system. High concentrations of DMSO can be

toxic to cells.

Storage: Store DMSO stock solutions at -20°C or -80°C in small aliquots to minimize freeze-

thaw cycles.[11]

Diagrams for Experimental Workflow and
Conceptual Understanding
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The following diagrams provide a visual guide to the troubleshooting process and the factors

influencing solubility.

Troubleshooting Proflavine Sulfate Dissolution
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Click to download full resolution via product page

Caption: A workflow for troubleshooting proflavine sulfate solubility.
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Caption: Factors affecting proflavine sulfate solubility.

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Aqueous
Proflavine Sulfate Stock Solution
This protocol provides a reliable method for preparing an aqueous stock solution.
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Preparation:

Weigh out 10 mg of proflavine sulfate powder using a calibrated analytical balance.

Transfer the powder to a 15 mL conical tube or a glass vial.

Dissolution:

Add 9 mL of sterile, deionized water to the tube.

Vortex the mixture vigorously for 1-2 minutes.

Place the tube in a sonicating water bath for 10-15 minutes.

If undissolved particles remain, warm the solution in a water bath at 50-60°C for 10

minutes, with intermittent vortexing.

Finalization and Storage:

Once the powder is fully dissolved, add water to a final volume of 10 mL.

Sterilize the solution by passing it through a 0.22 µm syringe filter.

Aliquot the solution into light-protected tubes and store at 4-8°C for long-term storage.

Protocol 2: Preparation of a 10 mg/mL Proflavine Sulfate
Stock Solution in DMSO
This protocol is for applications requiring a higher concentration stock.

Preparation:

Weigh out 10 mg of proflavine sulfate powder.

Transfer the powder to a sterile vial.

Dissolution:

Add 1 mL of anhydrous, high-purity DMSO.
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Vortex for 2-3 minutes until the powder is completely dissolved. Gentle warming to 37°C

can be used if necessary.[11]

Storage:

Aliquot into small volumes in tightly sealed tubes to prevent moisture absorption.

Store at -20°C for up to one month or -80°C for up to six months.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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